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Compound of Interest

Compound Name: Methyl 4-(chlorocarbonyl)benzoate

Cat. No.: B047956

Essential Safety and Handling Guide for Methyl
4-(chlorocarbonyl)benzoate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling reactive chemicals like Methyl 4-
(chlorocarbonyl)benzoate. This guide provides immediate, essential safety protocols,
operational procedures, and disposal plans to minimize risks and ensure compliance with
safety standards.

Chemical Identifier:
« Name: Methyl 4-(chlorocarbonyl)benzoate

e Synonym(s): 4-Chlorocarbonylbenzoic acid methyl ester, Methyl 4-(chloroformyl)benzoate,
Methyl terephthaloyl chloride

e CAS Number: 7377-26-6

Primary Hazards: Methyl 4-(chlorocarbonyl)benzoate is a corrosive solid that causes severe
skin burns and eye damage.[1][2] It is harmful if swallowed and may cause respiratory irritation.
[1] A significant hazard is its reaction with water or moisture, which liberates toxic hydrogen
chloride gas.[1]
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Personal Protective Equipment (PPE)

A systematic approach to safety begins with the correct selection and use of PPE. The

following table summarizes the required PPE for handling Methyl 4-

(chlorocarbonyl)benzoate.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield (minimum 8-inch).
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1]

To protect against splashes
and dust that can cause

severe eye damage.[1][3]

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Nitrile rubber,
or PVC). Gloves must be

inspected before use.[4][5][6]

To prevent skin contact which

can result in severe burns.[1]

[4]

Body Protection

A chemical-resistant lab coat
or a complete suit protecting

against chemicals.[1][4]

To protect the body from
accidental splashes and

contact with the solid.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust mask
or a respirator with P3

cartridges).

To prevent inhalation of dust
and vapors that can damage
the respiratory tract.[1]

Safety Operating Guide

A systematic approach is critical for the safe handling of Methyl 4-(chlorocarbonyl)benzoate.

The following step-by-step protocol outlines the procedure from preparation to disposal.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area, exclusively within a chemical fume hood.[1]
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o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

» Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
area away from incompatible materials.[1]

e Incompatible materials include water, strong oxidizing agents, bases, and alcohols.[1]
2. Handling Procedure:

o Wear all the requisite PPE as detailed in the table above.

» Avoid direct contact with skin, eyes, and clothing.[1]

e Do not breathe in dust or vapors.[1][7]

e When not in use, keep containers securely sealed to prevent exposure to moisture.[1]
» After handling, wash hands and other exposed areas thoroughly.[1][7]

3. Spill Response:

 In case of a spill, evacuate the area immediately.

« For minor spills, absorb with an inert, dry material such as sand, earth, or vermiculite.[4]
e Do not use water to clean up spills.[1]

o Collect the absorbed material into a suitable, labeled, and tightly sealed container for
disposal.[1]

» Do not allow the spilled chemical to enter drains or waterways.[1]

Disposal Plan

Proper disposal of Methyl 4-(chlorocarbonyl)benzoate and its contaminated materials is
crucial to prevent environmental contamination and ensure safety.
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o Waste Container: All waste, including spilled material and empty containers, must be
collected in a designated, properly labeled, and sealed container.

» Disposal Method: Dispose of the contents and the container at an approved waste disposal
plant.[1][7] Follow all local, state, and federal regulations for hazardous waste disposal.

e Environmental Precautions: Do not release the chemical or its waste into the environment,
including drains, soil, or water systems.[1]

Workflow for Handling Methyl 4-
(chlorocarbonyl)benzoate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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